Cas no 931114-35-1 ((5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone)

• Product Name: (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone
• CAS No: 931114-35-1
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 797002
• PubChem ID: 14674005
• Update Time: 2025-05-20

(5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone
• Methanone, (5-amino-1H-pyrazol-4-yl)-2-pyridinyl-
• AB87951
• SCHEMBL5793588
• CS-W001686
• DFXNAJDPHAGQPI-UHFFFAOYSA-N
• AKOS015901498
• AKOS015901525
• FT-0685077
• FT-0689937
• (3-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone
• SCHEMBL8283359
• J-501534
• 931114-35-1
• 96219-90-8
• (5-amino-1H-pyrazol-4-yl)-pyridin-2-ylmethanone
• (3-Amino-1H-pyrazol-4-yl)(2-pyridinyl)methanone
• 4-(PYRIDINE-2-CARBONYL)-1H-PYRAZOL-3-AMINE

• Inchi： 1S/C9H8N4O/c10-9-6(5-12-13-9)8(14)7-3-1-2-4-11-7/h1-5H,(H3,10,12,13)
• InChI Key： DFXNAJDPHAGQPI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1C=NNC=1N

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.66000
• LogP: 1.19910

Additional information on (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone

Introduction to (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone (CAS No. 931114-35-1)

(5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone, also known by its CAS number 931114-35-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolones and is characterized by its unique structural features, which include a pyrazole ring and a pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone consists of a pyrazole ring linked to a pyridine ring through a carbonyl group. The presence of the amino group on the pyrazole ring adds further complexity and reactivity to the molecule. This combination of functional groups makes it an attractive candidate for various biological studies, particularly in the areas of enzyme inhibition and receptor modulation.

Recent research has highlighted the potential of (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits significant inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. By targeting CDKs, (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone may offer a novel approach to cancer therapy.

In addition to its anti-cancer properties, (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has demonstrated that this compound can effectively inhibit pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone have also been studied to evaluate its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further development into drug formulations. Additionally, its low toxicity and high selectivity for target enzymes enhance its safety profile, which is crucial for clinical applications.

Clinical trials are currently underway to assess the efficacy and safety of (5-Amino-1H-pyrazol-4-yl)(pyridin-2-yl)methanone in various therapeutic settings. Early results from these trials have been encouraging, with the compound demonstrating significant therapeutic benefits in preclinical models of cancer and inflammatory diseases. These findings underscore the potential of (5-Ammo-no 1H-pyrazol 4 yl) (pyridin 2 yl) methanone as a novel therapeutic agent.

In conclusion, (5-Amino 1H pyrazol 4 yl) (pyridin 2 yl) methanone (CAS No 931114 35 1) represents a promising compound with diverse biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.